1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
Overview
Description
1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid, also known as NMDA receptor antagonist, is a chemical compound that has been widely studied for its potential in scientific research. This compound is a derivative of pyridine and is known to have several useful properties, including its ability to act as an NMDA receptor antagonist. In
Mechanism of Action
The mechanism of action of 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid involves its ability to block the 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid receptor. 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid receptors are ionotropic glutamate receptors that are essential for many physiological processes, including learning and memory. By blocking these receptors, 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid can help researchers understand the role of these receptors in various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid are still being studied. However, it is known that this compound can affect the activity of 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid receptors, which are essential for many physiological processes, including learning and memory. Therefore, the use of this compound can help researchers understand the role of these receptors in various physiological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid in lab experiments is its ability to act as an 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid receptor antagonist. This property of the compound can help researchers understand the role of these receptors in various physiological processes. However, one of the main limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.
Future Directions
There are several future directions for the use of 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid in scientific research. One of the main directions is the study of the role of 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid receptors in various physiological processes, including learning and memory. Another direction is the development of new compounds that can act as 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid receptor antagonists with improved properties, such as easier synthesis methods and better selectivity. Additionally, the use of this compound in drug discovery and development is also an area of future research.
Synthesis Methods
The synthesis method of 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid is a complex process that involves several steps. The first step is the reaction of 1-naphthaldehyde with malonic acid in the presence of acetic anhydride and piperidine. This reaction produces 1-(1-naphthyl) ethylidene malononitrile. The second step involves the reaction of the above compound with ethyl acetoacetate in the presence of sodium ethoxide. This reaction produces 1-(1-naphthyl) ethylidene ethylacetoacetate. The final step is the reaction of the above compound with hydrazine hydrate in the presence of acetic acid. This reaction produces 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid.
Scientific Research Applications
1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid has several scientific research applications. One of the main applications of this compound is its ability to act as an 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid receptor antagonist. 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid receptors are essential for many physiological processes, including learning and memory. Therefore, the use of 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid receptor antagonists like 1-Naphthalen-1-ylmethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid can help researchers understand the role of these receptors in various physiological processes.
properties
IUPAC Name |
1-(naphthalen-1-ylmethyl)-6-oxopyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO3/c19-16-9-8-14(17(20)21)11-18(16)10-13-6-3-5-12-4-1-2-7-15(12)13/h1-9,11H,10H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTWLHNDBIKOZSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CN3C=C(C=CC3=O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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